Cas no 1361712-43-7 (5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361712-43-7
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912802
• Update Time: 2025-06-12

5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-9-1-2-10(11(15)6-9)13-5-8(3-4-17)12(16)7-18-13/h1-2,5-7H,3H2
• InChI Key： UUMQFRJHWQLRTC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(CC#N)C(=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile

Comprehensive Overview of 5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361712-43-7)

5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361712-43-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and multiple chloro substituents, exhibits properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a pyridine ring substituted with chloro and dichlorophenyl groups, contributes to its reactivity and potential applications.

In recent years, the demand for heterocyclic compounds like 5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile has surged due to their versatility in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, which are critical in developing new therapeutics for diseases such as cancer and infectious diseases. The compound's nitrile functional group also opens doors for further chemical modifications, making it a focal point in medicinal chemistry.

From an agrochemical perspective, 5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile is being explored for its potential as a precursor to pesticides and herbicides. Its structural motifs align with those of known agrochemicals, suggesting possible efficacy in pest control and crop protection. This aligns with the growing global emphasis on sustainable agriculture and the need for innovative solutions to enhance food security.

The synthesis of 5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile typically involves multi-step reactions, including halogenation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency, reflecting the compound's relevance in modern synthetic methodologies. These innovations are often highlighted in academic literature and patents, underscoring the compound's industrial significance.

Environmental and safety considerations are also paramount when working with 5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile. While it is not classified as a hazardous material, proper handling and disposal protocols are essential to minimize any potential risks. This aligns with the broader industry trend toward green chemistry and sustainable practices, which are increasingly prioritized by regulatory bodies and corporations alike.

In the context of intellectual property, 1361712-43-7 has been referenced in several patents, particularly those related to pharmaceutical intermediates and agrochemical formulations. This highlights its commercial value and the competitive landscape surrounding its applications. Companies investing in R&D for this compound often focus on optimizing its synthesis and exploring novel derivatives to maintain a competitive edge.

Looking ahead, the future of 5-Chloro-2-(2,4-dichlorophenyl)pyridine-4-acetonitrile appears promising, with ongoing research likely to uncover new applications. Its integration into high-throughput screening platforms and combinatorial chemistry could further expand its utility in drug discovery. Additionally, collaborations between academia and industry may accelerate its adoption in real-world solutions, addressing pressing challenges in healthcare and agriculture.

For those seeking detailed technical data, resources such as SciFinder and Reaxys provide comprehensive information on CAS No. 1361712-43-7, including spectroscopic data and synthetic routes. These platforms are invaluable for researchers and professionals aiming to leverage this compound's potential in their work.